Cas no 1082949-73-2 (2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one)

• Product Name: 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one
• CAS No: 1082949-73-2
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4791576
• Update Time: 2025-06-13

2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-fluoro-3'-(trifluoromethyl)propiophenone
• 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one
• 2-bromo-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C10H7BrF4O/c1-5(11)9(16)6-2-3-8(12)7(4-6)10(13,14)15/h2-5H,1H3
• InChI Key： YSUIZBQSGDTBHT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C(F)(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one

Professional Introduction to 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one (CAS No. 1082949-73-2)

2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one, identified by the CAS number 1082949-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with a trifluoromethyl-substituted phenyl group, linked via an aliphatic ketone moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic agents targeting various diseases.

The structural composition of 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of a bromine atom at the para position relative to the carbonyl group enhances its utility as a synthetic precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the 4-fluoro-3-trifluoromethyl-substituted phenyl moiety introduces both electronic and steric influences that can modulate the pharmacokinetic and pharmacodynamic properties of derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings, particularly those incorporating fluorine and trifluoromethyl groups. These substituents are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and efficacy. The bromo-substituted ketone component of this molecule further extends its utility as a versatile building block in medicinal chemistry.

One of the most compelling aspects of 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one is its role as a precursor in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways implicated in inflammatory diseases, cancer, and infectious disorders. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases and proteases by leveraging the electron-withdrawing effects of the trifluoromethyl group and the electronic modulation provided by the fluoro-substituent. These findings align with broader trends in drug discovery where structurally optimized molecules are designed to achieve high selectivity and potency.

The chemical synthesis of 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one involves multi-step procedures that typically begin with the functionalization of commercially available aromatic precursors. Key synthetic steps often include halogenation reactions to introduce the bromine atom, followed by electrophilic aromatic substitution to incorporate the fluorine and trifluoromethyl groups. The final step typically involves forming the ketone group through condensation or oxidation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve yields.

The pharmacological evaluation of derivatives derived from 2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one has revealed promising results in preclinical studies. For example, researchers have synthesized analogs featuring varied substituents on the aromatic rings and evaluated their interaction with target proteins using computational modeling and experimental techniques. These studies have highlighted the importance of fine-tuning structural features to optimize binding affinity and minimize off-target effects. Notably, compounds exhibiting high selectivity for their intended biological targets have shown greater potential for therapeutic applications.

The impact of fluorine and trifluoromethyl substituents on drug design principles cannot be overstated. These groups are known to confer favorable physicochemical properties such as lipophilicity, metabolic stability, and improved oral bioavailability. In particular, the trifluoromethyl group, due to its strong electron-withdrawing nature, can enhance binding interactions by increasing dipole moments and hydrophobicity at binding sites. Similarly, fluorine atoms can influence metabolic pathways by affecting enzyme reactivity or substrate recognition.

In conclusion,2-Bromo-1-(4-fluoro-3-trifluoromethyl-phenyl)-propan-1-one (CAS No. 1082949-73-2) represents a significant advancement in pharmaceutical chemistry as both a synthetic intermediate and a building block for biologically active molecules. Its unique structural attributes position it as a valuable tool for researchers developing novel therapeutics across multiple therapeutic areas. As our understanding of structure-function relationships continues to evolve, compounds like this are expected to play an increasingly critical role in addressing unmet medical needs.